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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B052476

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of DL-Alanine-d3, a deuterated
isotopologue of the amino acid DL-alanine. It is intended to serve as a critical resource for
professionals in research and development who utilize stable isotope-labeled compounds for a
variety of applications, including metabolic tracing, pharmacokinetic studies, and as internal
standards in quantitative mass spectrometry.

Core Chemical and Physical Properties

DL-Alanine-d3 is a white, crystalline solid, where the three hydrogen atoms on the methyl
group are substituted with deuterium.[1] This isotopic substitution is crucial for its application in
analytical methodologies, providing a distinct mass shift without significantly altering its
chemical behavior.

Below is a summary of its key quantitative properties.
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Property Value References
Molecular Formula CDsCH(NH2)CO2H [21[3114]
Molecular Weight 92.11 g/mol [2][3][5][6]
CAS Number 53795-94-1 [21[31[4]
Appearance White solid / crystalline powder  [1][7]

Melting Point ~289 °C (with decomposition) [1][3][8]
Isotopic Purity Typically =98 to 99 atom % D [2][3]
Chemical Purity Typically >98% [21[41[5]

Soluble in water. The non-
deuterated form has a
solubility of 16.7 g/100 mL at
25°C.[9][10] L-Alanine-d3 is
soluble in PBS (pH 7.2) at 5
mg/mL.[11] It is slightly soluble

Solubility

in ethanol and insoluble in
ether.[7][10]

QNAYBMKLOCPYGJ-
InChl Key [3][8]
FIBGUPNXSA-N

SMILES [2H]C([2H])([2H]))C(N)C(0)=0  [3]

Stability and Storage

Proper handling and storage are paramount to maintaining the integrity and purity of DL-
Alanine-d3.
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Parameter Recommendation References

Room temperature or -20°C for
Storage Temperature N [4115][11]
long-term stability.

Store in a dry place, protected
from light and moisture.[2][4][5]
N For maximum stability, storage
Storage Conditions )
under an inert atmosphere

(e.g., Argon) is recommended.

[2]

Stable for at least 4 years
when stored at -20°C.[11] Itis
] recommended to re-analyze
Shelf Life ) ]
for chemical purity after three
years if stored at room

temperature.[12]

Avoid strong oxidizing agents.

[7]

Incompatibilities

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This
phenomenon, known as the Kinetic Isotope Effect (KIE), can lead to enhanced stability.[13] For
instance, studies on other deuterated amino acids like tryptophan have shown that deuteration
can markedly enhance photostability.[14] While specific studies on DL-Alanine-d3 are not
detailed, this principle suggests a potential for increased resistance to certain degradation
pathways compared to its non-deuterated counterpart.

Key Experimental Applications and Protocols

DL-Alanine-d3 is a versatile tool in modern research, primarily used as a tracer and an internal
standard.[15][16]

Quantification by Mass Spectrometry (LC-MS/GC-MS)

The most common application of DL-Alanine-d3 is as an internal standard for the precise
quantification of endogenous alanine in biological samples.[11][15] Its identical chemical
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behavior ensures co-elution with the analyte, while its M+3 mass shift allows for distinct
detection by the mass spectrometer.

Experimental Workflow: Alanine Quantification using DL-Alanine-d3 Internal Standard
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Caption: Workflow for quantifying alanine using DL-Alanine-d3 as an internal standard.
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Methodology Outline:

o Standard Curve Preparation: Prepare a series of calibration standards containing known
concentrations of unlabeled alanine and a fixed concentration of DL-Alanine-d3.

o Sample Preparation: Aliquot the biological sample (e.g., plasma, cell lysate) and spike with
the same fixed concentration of DL-Alanine-d3 internal standard.

o Extraction: Perform a protein precipitation and/or liquid-liquid extraction to remove interfering
macromolecules. Common agents include acetonitrile or methanol.

e Analysis: Inject the processed sample onto an LC-MS or GC-MS system. The
chromatographic method should resolve alanine from other matrix components. The mass
spectrometer is set to monitor the specific mass-to-charge ratios (m/z) for both unlabeled
alanine and DL-Alanine-d3.

e Quantification: Construct the calibration curve by plotting the peak area ratio (analyte/internal
standard) against the concentration of the standards. Determine the concentration of alanine
in the biological samples by interpolating their peak area ratios from this curve.

Applications in NMR Spectroscopy

In Nuclear Magnetic Resonance (NMR) spectroscopy, deuteration is a powerful technique for
simplifying complex spectra, particularly in the structural analysis of large proteins and
biomolecules.[13] While methyl group deuteration is a common strategy, using deuterated
amino acids like DL-Alanine-d3 during protein expression can help in signal assignment and
spectral simplification.

Logical Relationship: Deuteration for NMR Spectral Simplification
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Caption: How deuteration simplifies NMR spectra for structural analysis.[13]

Metabolic Flux and Pathway Tracing

DL-Alanine-d3 serves as an effective tracer for studying metabolic pathways in vivo and in
vitro.[13] By introducing the labeled amino acid, researchers can track its incorporation into
other molecules, providing insights into metabolic flux and protein turnover. A key pathway
where this is relevant is the glucose-alanine cycle.

Conceptual Diagram: Tracing DL-Alanine-d3 in the Glucose-Alanine Cycle
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Caption: Conceptual flow of labeled alanine in the glucose-alanine cycle.
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Methodology Outline:

Administration: Introduce DL-Alanine-d3 into the biological system (e.g., cell culture media,
animal model).

Time Course Sampling: Collect samples at various time points.
Metabolite Extraction: Extract metabolites from the collected samples.

LC-MS Analysis: Analyze the extracts using high-resolution mass spectrometry to identify
and quantify downstream metabolites that have incorporated the deuterium label (e.g.,
pyruvate-d3, lactate-d3).

Flux Calculation: Use the time-course data on isotopic enrichment in different metabolite
pools to model and calculate metabolic flux rates.

Handling and Safety Precautions

DL-Alanine-d3 is generally considered non-hazardous, but standard laboratory safety
practices for handling chemical powders should be followed.

Personal Protective Equipment (PPE): Wear safety goggles with side protection, gloves, and
a lab coat.[17]

Engineering Controls: Use in a well-ventilated area to avoid dust formation. If dust is
generated, respiratory protection may be necessary.[17][18]

Handling: Avoid all unnecessary personal contact. Do not eat, drink, or smoke when
handling. Wash hands thoroughly after use.[18]

Spills: For minor spills, sweep up the solid material, avoiding dust generation, and place it in
a sealed container for disposal.[18]

Storage: Keep containers securely sealed in a cool, dry place.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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